Cas no 51479-91-5 (2-Butanone, 3-methyl-4-(1-pyrrolidinyl)-)

2-Butanone, 3-methyl-4-(1-pyrrolidinyl)- structure
51479-91-5 structure
Product Name:2-Butanone, 3-methyl-4-(1-pyrrolidinyl)-
CAS No:51479-91-5
MF:C9H17NO
MW:155.237382650375
CID:362213
PubChem ID:24975979
Update Time:2025-04-19

2-Butanone, 3-methyl-4-(1-pyrrolidinyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Butanone, 3-methyl-4-(1-pyrrolidinyl)-
    • 3-methyl-4-pyrrolidin-1-ylbutan-2-one
    • 3-methyl-4-(1-pyrrolidinyl)-2-butanone
    • 51479-91-5
    • SCHEMBL12123730
    • DTXSID00648264
    • 3-Methyl-4-(pyrrolidin-1-yl)butan-2-one
    • Inchi: 1S/C9H17NO/c1-8(9(2)11)7-10-5-3-4-6-10/h8H,3-7H2,1-2H3
    • InChI Key: ZOPSTPDTJFOJPT-UHFFFAOYSA-N
    • SMILES: O=C(C)C(C)CN1CCCC1

Computed Properties

  • Exact Mass: 155.13111
  • Monoisotopic Mass: 155.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 139
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31
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